5-Tert-butyl 6-methyl (6s)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate
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Overview
Description
“5-Tert-butyl 6-methyl (6s)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate” is a chemical compound . The IUPAC name of this compound is 5-(tert-butyl) 6-methyl (S)-5-azaspiro [2.4]heptane-5,6-dicarboxylate .
Molecular Structure Analysis
The molecular weight of this compound is 255.31 . The InChI code is 1S/C13H21NO4/c1-12(2,3)18-11(16)14-8-13(5-6-13)7-9(14)10(15)17-4/h9H,5-8H2,1-4H3/t9-/m0/s1 .Physical and Chemical Properties Analysis
This compound has a boiling point of 328.9±35.0 C at 760 mmHg . It is a liquid at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Routes and Derivatives : Research by Meyers et al. (2009) detailed efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a related compound. This compound and its intermediates are useful for selective derivation, offering access to novel compounds complementary to piperidine ring systems (Meyers et al., 2009).
- Cycloaddition Reactions : Molchanov and Tran (2012, 2013) described the synthesis of substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates through regioselective 1,3-dipolar cycloaddition reactions, showcasing the compound's potential in creating diverse chemical structures (Molchanov & Tran, 2012), (Molchanov & Tran, 2013).
Applications in Medicinal Chemistry and Drug Design
- Antibacterial Compounds : Odagiri et al. (2013) synthesized novel 7-amino-7-methyl-5-azaspiro[2.4]heptanyl-8-methoxyquinolines with potent antibacterial activity, suggesting the utility of the spiroheptane structure in developing new antibacterial drugs (Odagiri et al., 2013).
- Potential in Anti-Trypanosomal Therapies : Hua et al. (2008) conducted total syntheses of (+/-)-ovalicin and its analogs, employing a structure related to 5-azaspiro[2.4]heptane, showing promise in anti-trypanosomal activities and antiproliferative effects against tumor cells (Hua et al., 2008).
Analytical and Spectroscopic Studies
- NMR Spectroscopy : Jakubowska et al. (2013) utilized NMR spectroscopy for determining the absolute configurations of compounds related to 5-azaspiro[2.4]heptane, indicating the importance of these compounds in stereochemical analysis (Jakubowska et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
5-O-tert-butyl 6-O-methyl (6S)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO5/c1-12(2,3)19-11(17)14-8(9(15)18-4)7-13(5-6-13)10(14)16/h8H,5-7H2,1-4H3/t8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UONWHDJTCBUKSC-QMMMGPOBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C(CC2(C1=O)CC2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1[C@@H](CC2(C1=O)CC2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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